allyl 2-[(4-bromobenzoyl)amino]-3-(2-furyl)acrylate

• IUPAC Name: prop-2-enyl (E)-2-[(4-bromobenzoyl)amino]-3-(furan-2-yl)prop-2-enoate
• InChI: InChI=1S/C17H14BrNO4/c1-2-9-23-17(21)15(11-14-4-3-10-22-14)19-16(20)12-5-7-13(18)8-6-12/h2-8,10-11H,1,9H2,(H,19,20)/b15-11+
• InChI Key: QTGRFXKCKICBQW-RVDMUPIBSA-N
• Canonical SMILES: C=CCOC(=O)C(=CC1=CC=CO1)NC(=O)C2=CC=C(C=C2)Br
• Isomeric SMILES: C=CCOC(=O)/C(=C\C1=CC=CO1)/NC(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C17H14BrNO4
• Molecular Weight: 376.2 g/mol

Description

Allyl 2-[(4-bromobenzoyl)amino]-3-(2-furyl)acrylate, also known as BBFAA, is a compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the acrylate family and has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in a variety of research fields.

Mechanism of Action

The mechanism of action of allyl 2-[(4-bromobenzoyl)amino]-3-(2-furyl)acrylate involves the inhibition of certain enzymes, specifically those involved in the production of prostaglandins. Prostaglandins are molecules that play a key role in inflammation, and the inhibition of their production has been found to reduce inflammation in various disease models.
Biochemical and Physiological Effects:
allyl 2-[(4-bromobenzoyl)amino]-3-(2-furyl)acrylate has been found to exhibit a range of biochemical and physiological effects, including anti-inflammatory properties, inhibition of certain enzymes, and potential anti-cancer activity. These effects make allyl 2-[(4-bromobenzoyl)amino]-3-(2-furyl)acrylate a promising candidate for use in a variety of research fields.

Advantages and Limitations for Lab Experiments

One of the key advantages of allyl 2-[(4-bromobenzoyl)amino]-3-(2-furyl)acrylate is its high purity and reliability, which makes it a useful tool for scientific research. However, one limitation of allyl 2-[(4-bromobenzoyl)amino]-3-(2-furyl)acrylate is that it may not be suitable for use in certain experiments due to its specific mechanism of action and biochemical effects.

Future Directions

There are many potential future directions for research involving allyl 2-[(4-bromobenzoyl)amino]-3-(2-furyl)acrylate. One area of interest is the compound's potential anti-cancer activity, which could be further explored in preclinical and clinical studies. Additionally, the use of allyl 2-[(4-bromobenzoyl)amino]-3-(2-furyl)acrylate in drug development could be further investigated, with the goal of identifying new therapeutic targets and developing more effective treatments for a range of diseases. Finally, the anti-inflammatory properties of allyl 2-[(4-bromobenzoyl)amino]-3-(2-furyl)acrylate could be studied in more detail, with the goal of identifying new targets for the treatment of inflammatory diseases.

Scientific Research Applications

Allyl 2-[(4-bromobenzoyl)amino]-3-(2-furyl)acrylate has been found to have a range of potential applications in scientific research. One of the most promising areas of research involves the compound's ability to inhibit the activity of certain enzymes, making it a potential candidate for use in drug development. Additionally, allyl 2-[(4-bromobenzoyl)amino]-3-(2-furyl)acrylate has been found to exhibit anti-inflammatory properties, which could make it a useful tool for studying the role of inflammation in various diseases.